6-methyl-4-((1-nicotinoylpyrrolidin-3-yl)oxy)-2H-pyran-2-one
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Overview
Description
6-methyl-4-((1-nicotinoylpyrrolidin-3-yl)oxy)-2H-pyran-2-one, also known as NPYR, is a synthetic compound that has gained significant attention in the field of medicinal chemistry due to its potential therapeutic applications. NPYR is a pyranone derivative that exhibits a wide range of biological properties, including anti-inflammatory, anti-cancer, and anti-viral activities.
Scientific Research Applications
- The pyrrolidine ring in this compound serves as a versatile scaffold for drug discovery. Medicinal chemists widely use nitrogen heterocycles like pyrrolidine to create compounds for treating human diseases .
- Substituted 3-cinnamoyl-4-hydroxy-6-methyl-2-pyrones have been synthesized. These compounds exhibit antimicrobial activity and are promising candidates for drug development .
- Ethyl 3-amino-4-(furan-2-yl)-6-(naphthalen-1-yl)furo[2,3-b]pyridine-2-carboxylate, synthesized via a one-pot four-component reaction, shows moderate antibacterial activity against E. coli and S. aureus .
Medicinal Chemistry and Drug Design
PDE9A Inhibition for Cognitive Disorders
Antimicrobial Agents
Antibacterial Activity
Mechanism of Action
Target of Action
Compounds with a pyrrolidine ring have been widely used by medicinal chemists to obtain compounds for the treatment of human diseases . The pyrrolidine ring and its derivatives, including pyrrolizines, pyrrolidine-2-one, pyrrolidine-2,5-diones, and prolinol, have been reported to have target selectivity .
Mode of Action
The presence of the pyrrolidine ring can contribute to the stereochemistry of the molecule and increase the three-dimensional coverage due to the non-planarity of the ring . This can lead to a different biological profile of drug candidates due to the different binding mode to enantioselective proteins .
Biochemical Pathways
Pyrrolidine compounds have been associated with a variety of biological activities, suggesting that they may interact with multiple biochemical pathways .
Result of Action
The presence of the pyrrolidine ring can lead to a different biological profile of drug candidates due to the different binding mode to enantioselective proteins .
properties
IUPAC Name |
6-methyl-4-[1-(pyridine-3-carbonyl)pyrrolidin-3-yl]oxypyran-2-one |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H16N2O4/c1-11-7-14(8-15(19)21-11)22-13-4-6-18(10-13)16(20)12-3-2-5-17-9-12/h2-3,5,7-9,13H,4,6,10H2,1H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GYQOXVMUMOYYBX-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=CC(=O)O1)OC2CCN(C2)C(=O)C3=CN=CC=C3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H16N2O4 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
300.31 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
6-methyl-4-((1-nicotinoylpyrrolidin-3-yl)oxy)-2H-pyran-2-one |
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